Cas no 917247-81-5 ((alphaR)-alpha-Hydroxy-2-thiophenepropanoic acid)

• Product Name: (alphaR)-alpha-Hydroxy-2-thiophenepropanoic acid
• CAS No: 917247-81-5
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD31704907
• CID: 5303330
• Update Time: 2026-03-10

(alphaR)-alpha-Hydroxy-2-thiophenepropanoic acid Chemical and Physical Properties

Names and Identifiers

• (alphaR)-alpha-Hydroxy-2-thiophenepropanoic acid
• (R)-2-Hydroxy-3-(thiophen-2-yl)propanoic acid

• MDL： MFCD31704907
• Inchi： 1S/C7H8O3S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6,8H,4H2,(H,9,10)/t6-/m1/s1
• InChI Key： FZHYPTLICUTGMO-ZCFIWIBFSA-N
• SMILES： C1(C[C@@H](O)C(O)=O)SC=CC=1

Additional information on (alphaR)-alpha-Hydroxy-2-thiophenepropanoic acid

Introduction to (alphaR)-alpha-Hydroxy-2-thiophenepropanoic Acid (CAS No. 917247-81-5)

(alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. With a CAS number of 917247-81-5, this compound has garnered attention for its potential applications in drug development and synthetic chemistry. This article provides a comprehensive overview of the compound, its chemical properties, biological significance, and recent advancements in research.

The molecular structure of (alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) consists of a thiophene ring fused with a hydroxy acid moiety. This distinctive arrangement imparts unique reactivity and binding capabilities, making it a valuable intermediate in the synthesis of complex organic molecules. The presence of both hydroxyl and carboxylic acid functional groups enhances its versatility in various chemical transformations.

In recent years, (alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) has been extensively studied for its pharmacological properties. Research indicates that this compound exhibits promising bioactivity, particularly in the context of anti-inflammatory and antioxidant therapies. The thiophene ring is known to interact with biological targets in a manner that can modulate inflammatory pathways, while the hydroxy acid group contributes to its stability and solubility in aqueous environments.

One of the most compelling aspects of (alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) is its role as a building block in the synthesis of more complex pharmacophores. Its structural framework allows for modifications at multiple sites, enabling chemists to tailor derivatives with specific biological activities. For instance, researchers have explored its use in creating novel inhibitors targeting enzymes involved in metabolic disorders. These derivatives have shown promise in preclinical studies, highlighting the compound's potential as a lead candidate for further development.

The synthesis of (alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) presents an interesting challenge due to its stereogenic center. The (alphaR) configuration is particularly significant, as it influences the compound's interaction with biological receptors. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also ensure that the final product maintains its intended pharmacological profile.

In addition to its pharmaceutical applications, (alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) has found utility in materials science and industrial chemistry. Its ability to form stable complexes with metal ions makes it valuable in catalytic processes and as a ligand in coordination chemistry. Furthermore, the compound's compatibility with green chemistry principles has led to interest in its use as an environmentally friendly intermediate in large-scale organic synthesis.

The latest research on (alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) continues to uncover new possibilities for its application. Studies have demonstrated its potential role in developing novel materials with enhanced mechanical and thermal properties. The integration of this compound into polymer matrices has shown promising results in creating advanced coatings and composites that exhibit superior performance under various conditions.

The future prospects for (alphaR-alpha-Hydroxy-2-thiophenepropanoic acid) are vast, driven by ongoing research and technological advancements. As synthetic methodologies evolve, the accessibility of this compound is expected to increase, paving the way for more extensive exploration of its applications. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical solutions for real-world challenges.